Cas no 1419101-41-9 (tert-butyl 3,3-dioxo-3λ?-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate)

• Product Name: tert-butyl 3,3-dioxo-3λ?-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate
• CAS No: 1419101-41-9
• MF: C₁₁H₂₀N₂O₄S
• MW: 276.352501869202
• CID: 4597738
• PubChem ID: 72207912
• Update Time: 2024-11-04

tert-butyl 3,3-dioxo-3λ?-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Boc-3-Thia-7,9-diazabicyclo-[3.3.1]nonane-3,3-dioxide
• 3-Thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylic acid, 1,1-dimethylethyl ester, 3,3-dioxide
• tert-butyl 3,3-dioxo-3λ?-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate
• PB36936
• CS-0055344
• 1419101-41-9
• SCHEMBL23557213
• tert-butyl 3,3-dioxo-3?-thia-7,9-
• 7-Boc-3-thia-7,9-diazabicyclo[3.3.1]nonane 3,3-Dioxide
• SY387262
• tert-Butyl 3-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate 3,3-dioxide
• DTXSID801120233
• 7-Boc-3-thia-7,9-diazabicyclo[3.3.1]nonane-3,3-dioxide
• diazabicyclo[3.3.1]nonane-7-carboxylate
• SB10791
• MFCD23106401
• tert-butyl 3,3-dioxo-3lambda6-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate
• P13811
• tert-Butyl3-thia-7,9-diazabicyclo[3.3.1]nonane-7-carboxylate3,3-dioxide

• Inchi： 1S/C11H20N2O4S/c1-11(2,3)17-10(14)13-4-8-6-18(15,16)7-9(5-13)12-8/h8-9,12H,4-7H2,1-3H3
• InChI Key： YCEYYSJVWLIMBL-UHFFFAOYSA-N
• SMILES： C12NC(CN(C(OC(C)(C)C)=O)C1)CS(=O)(=O)C2

Computed Properties

• Exact Mass: 276.11437830g/mol
• Monoisotopic Mass: 276.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives